Cas no 1017782-13-6 ((6-Chloro-3-nitro-pyridin-2-yl)-carbamic acid tert-butyl ester)

• Product Name: (6-Chloro-3-nitro-pyridin-2-yl)-carbamic acid tert-butyl ester
• CAS No: 1017782-13-6
• MF: C₁₀H₁₂ClN₃O₄
• MW: 273.672981262207
• MDL: MFCD09997890
• CID: 2117628
• PubChem ID: 77174806
• Update Time: 2025-04-21

(6-Chloro-3-nitro-pyridin-2-yl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-3-nitro-pyridin-2-yl)-carbamic acid tert-butyl ester
• tert-Butyl (6-chloro-3-nitropyridin-2-yl)carbaMate
• EN300-4353960
• tert-butyl N-(6-chloro-3-nitropyridin-2-yl)carbamate
• CS-0342790
• 1017782-13-6
• SB30187
• DB-058693
• (6-Chloro-3-nitro-pyridin-2-yl)-carbamic acid t-butyl ester
• tert-Butyl(6-chloro-3-nitropyridin-2-yl)carbamate
• MFCD09997890

• MDL： MFCD09997890
• Inchi： 1S/C10H12ClN3O4/c1-10(2,3)18-9(15)13-8-6(14(16)17)4-5-7(11)12-8/h4-5H,1-3H3,(H,12,13,15)
• InChI Key： PVLBDPVLUGVJJF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.0516336g/mol
• Monoisotopic Mass: 273.0516336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 97Ų